Cas no 1823903-42-9 (2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 1823903-42-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5690626
• PubChem ID: 86775797
• Update Time: 2025-09-26

2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• AKOS026741598
• 1823903-42-9
• EN300-183844
• 1(2H)-Naphthalenone, 2-(aminomethyl)-3,4-dihydro-2-methyl-

• Inchi： 1S/C12H15NO/c1-12(8-13)7-6-9-4-2-3-5-10(9)11(12)14/h2-5H,6-8,13H2,1H3
• InChI Key： AUMVIBBNUYTTSI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1(C)CN

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Boiling Point: 314.8±11.0 °C(Predicted)
• pka: 9.38±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one

2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one: A Comprehensive Overview of Its Synthesis, Biological Activity, and Applications in Pharmaceutical Research

2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications and diverse biological activities. This compound, with the CAS number 1823903-42-9, belongs to the class of tetrahydro-naphthalene derivatives, which are known for their ability to modulate various cellular processes. Recent advancements in synthetic methodologies and biological profiling have further enhanced its relevance in drug discovery and development. The molecular framework of this compound, characterized by the presence of a 2-methyl group and an aminomethyl substituent, contributes to its distinct chemical properties and functional versatility.

Research published in 2023 has highlighted the potential of 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one as a scaffold for the design of novel antitumor agents. A study conducted by the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxic activity against a panel of cancer cell lines, including breast cancer and prostate cancer cell lines. The mechanism of action was attributed to its ability to induce apoptosis and disrupt mitochondrial function, which are critical processes in the regulation of cell survival and death. These findings underscore the importance of this compound in the development of targeted therapies for oncology applications.

Furthermore, the synthetic route to 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one has been optimized in recent years to improve yield and purity. A 2023 paper published in Organic & Biomolecular Chemistry described a novel catalytic approach using transition metal catalysts to achieve high selectivity in the formation of the 1,2,3,4-tetrahydronaphthalen-1-one ring system. This method not only enhances the efficiency of the synthesis but also reduces the use of hazardous reagents, aligning with the principles of green chemistry. Such advancements are crucial for the large-scale production of this compound for pharmaceutical applications.

The biological activity of 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one extends beyond its antitumor properties. A 2023 study published in Drug Discovery Today explored its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. The compound was found to interact with serotonin receptors, suggesting its potential as a therapeutic agent for conditions such as major depressive disorder and anxiety disorders. These findings highlight the multifunctional nature of this compound and its potential to address a wide range of medical conditions.

In addition to its therapeutic applications, 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one has shown promise in the field of antimicrobial research. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both bacterial and fungal pathogens. The mechanism of action was linked to its ability to disrupt microbial cell membranes, which is a common strategy employed by many natural and synthetic antimicrobial agents. These findings suggest that this compound could be further developed into a novel class of antimicrobial drugs, particularly for the treatment of drug-resistant infections.

The pharmacokinetic profile of 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one has also been investigated in recent studies. A 2023 paper published in Pharmaceutical Research evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in animal models. The results indicated that the compound is rapidly absorbed through the gastrointestinal tract and exhibits good bioavailability. Its metabolism primarily occurs in the liver, with the formation of metabolites that are excreted via the kidneys. Understanding these pharmacokinetic parameters is essential for optimizing the dosing regimen and minimizing potential side effects in clinical applications.

Moreover, the structural diversity of 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one has led to the development of its derivatives with enhanced therapeutic potential. A 2023 study published in MedChemComm explored the modification of the aminomethyl group to improve the compound's affinity for specific molecular targets. These modifications resulted in derivatives with increased potency and selectivity, demonstrating the potential for further drug development based on this scaffold. The ability to fine-tune the chemical structure of this compound to achieve desired biological activities is a testament to its versatility in pharmaceutical research.

In conclusion, 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one represents a promising candidate in the field of pharmaceutical chemistry. Its unique molecular structure, combined with its diverse biological activities, makes it a valuable scaffold for the development of novel therapeutics. Ongoing research into its synthesis, pharmacokinetics, and biological mechanisms continues to expand its potential applications in medicine. As the field of drug discovery evolves, compounds like 2-(Aminomethyl)-2-methyl-1,2,3,4-tetrahydronaphthalen-1-one will play an increasingly important role in addressing unmet medical needs and advancing patient care.